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Compound of Interest

Compound Name: CNQX

Cat. No.: B013957 Get Quote

Introduction
6-cyano-7-nitroquinoxaline-2,3-dione (CNQX) is a potent, competitive antagonist of α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) and kainate receptors, making it an

invaluable tool in neuroscience research.[1][2][3][4] It is widely used to selectively block

ionotropic non-NMDA glutamate receptors to study synaptic transmission, plasticity, and

excitotoxicity.[1][2][3][4] Due to its hydrophobic nature, CNQX is sparingly soluble in aqueous

solutions but readily dissolves in organic solvents like dimethyl sulfoxide (DMSO).[1] This

document provides a detailed protocol for the preparation, storage, and handling of CNQX
stock solutions in DMSO for use in various research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for CNQX and its solubility in DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b013957?utm_src=pdf-interest
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.medchemexpress.com/CNQX.html
https://www.tocris.com/products/cnqx_0190
https://www.selleckchem.com/products/cnqx.html
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.medchemexpress.com/CNQX.html
https://www.tocris.com/products/cnqx_0190
https://www.selleckchem.com/products/cnqx.html
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/14618.pdf
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/product/b013957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Molecular Weight 232.16 g/mol [3]

Appearance Crystalline solid [1]

Solubility in DMSO
5 - 46 mg/mL (21.5 - 198.14

mM)
[1][2][3][4][5]

Recommended Storage (Solid) -20°C for ≥ 4 years [1]

Recommended Storage

(DMSO Stock)

-20°C for up to 1 year; -80°C

for up to 2 years
[2][4]

IC₅₀ (AMPA Receptors) 0.3 µM [1][2][3][4]

IC₅₀ (Kainate Receptors) 1.5 µM [1][2][3][4]

IC₅₀ (NMDA Receptors)
25 µM (at the glycine

modulatory site)
[1][3][4]

Note: Solubility can be enhanced by sonication and using fresh, anhydrous DMSO.[2][4][5] The

disodium salt of CNQX exhibits higher aqueous solubility.[6][7][8][9]

Experimental Protocol: Preparing a 10 mM CNQX
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CNQX in DMSO.

Materials
CNQX (powder form, MW: 232.16 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL)

Calibrated micropipettes and sterile tips

Analytical balance
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Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for CNQX. Handle

the compound in a well-ventilated area, wearing appropriate PPE.

Weighing CNQX: Tare a clean 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh out 2.32 mg of CNQX powder into the tube.

Adding DMSO: Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the

microcentrifuge tube containing the CNQX powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the CNQX does not fully dissolve, sonicate the tube for 5-10 minutes. Gentle

warming can also aid in dissolution, but avoid excessive heat.

Aliquotting and Storage: Once the CNQX is completely dissolved, aliquot the 10 mM stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound. Store the

aliquots at -20°C or -80°C for long-term storage.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing the CNQX stock solution.
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Caption: Workflow for CNQX Stock Solution Preparation.

Signaling Pathway Inhibition by CNQX
CNQX primarily acts by competitively antagonizing AMPA and kainate receptors, thereby

blocking excitatory synaptic transmission.
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Caption: CNQX Inhibition of AMPA/Kainate Receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013957#preparing-cnqx-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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